X-ray crystal structure of a locked nucleic acid (LNA) duplex composed of a palindromic 10-mer DNA strand containing one LNA thymine monomerCoordinates and structure factors have been deposited in the Protein Data Bank (pdb code 1i5w).

Chemical Communications Pub Date: 2001-03-14 DOI: 10.1039/B009447L

Abstract

Locked nucleic acid (LNA), a recently introduced nucleic acid analogue with a bicyclic 2′-O,4′-C-methylene linked furanose sugar, exhibits enhanced affinities for DNA and RNA relative to the corresponding oligodeoxyribonucleotides and oligoribonucleotides; we report the first crystal structure of an LNA unit incorporated in an oligonucleotide duplex. The structure at 1.4 Å resolution of the DNA–LNA decamer duplex with one LNA thymine monomer per strand provides a detailed view of the conformation and hydration of locked nucleic acid residues in a duplex A-form.

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